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Compound of Interest

Compound Name: Strontium

Cat. No.: B1235701 Get Quote

Essential guidelines for the safe and compliant disposal of strontium compounds, catering to

researchers, scientists, and drug development professionals. This document outlines

procedural steps for both non-radioactive and radioactive strontium, ensuring operational

safety and regulatory adherence.

The proper disposal of chemical waste is a critical aspect of laboratory safety and

environmental responsibility. Strontium, an element with both stable and radioactive isotopes,

requires careful handling and adherence to specific disposal protocols. This guide provides

essential, immediate safety and logistical information for the proper disposal of strontium and

its compounds.

Non-Radioactive Strontium Disposal
Most non-radioactive strontium compounds are not classified as hazardous waste. However,

their disposal is contingent on their chemical reactivity, flammability, and toxicity. It is imperative

to consult and adhere to all federal, state, and local regulations governing chemical waste

disposal.

General Procedures:

Hazard Assessment: Before disposal, a thorough hazard assessment of the specific

strontium compound is necessary. For instance, strontium sulfite can decompose upon

heating to produce toxic sulfur dioxide gas.[1]
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Small, Uncontaminated Quantities: Small amounts of uncontaminated, solid strontium
compounds like strontium carbonate and strontium sulfate may often be disposed of as

normal laboratory waste, provided they are securely contained.[1] Always verify this with

your institution's Environmental Health and Safety (EHS) office.

Aqueous Solutions and Contaminated Waste: For aqueous solutions or contaminated

strontium waste, chemical treatment to convert the compound to a more stable and less

reactive form is recommended.[1]

Large Quantities: For the disposal of large quantities, contacting the institution's EHS

department or a licensed chemical waste disposal company is mandatory. They will provide

guidance on appropriate packaging, labeling, and disposal methods.[1]

Specific Guidance for Common Strontium Compounds:

Strontium Carbonate (SrCO₃): Generally considered non-hazardous. Disposal should be in

accordance with local and national regulations.[2] It is stable under normal conditions but

reacts with acids to liberate carbon dioxide.

Strontium Sulfite (SrSO₃): This compound has the potential for hazardous decomposition. A

recommended procedure for its disposal is oxidation to the more stable strontium sulfate.

Experimental Protocol: Oxidation of Sulfite to Sulfate

Preparation: In a well-ventilated fume hood, wear appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat.

Reaction: For aqueous solutions, slowly add an oxidizing agent such as hydrogen

peroxide (H₂O₂) or sodium hypochlorite (NaOCl) to the strontium sulfite solution while

stirring.

Neutralization: After the reaction is complete, check the pH of the resulting strontium
sulfate solution and neutralize it if necessary.

Disposal: The resulting strontium sulfate solution, having low solubility, can typically be

disposed of down the drain with copious amounts of water, in compliance with local

wastewater regulations.[1]
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Strontium Metal (Sr): Reacts with water to release flammable hydrogen gas. It must be

stored under a liquid that does not contain oxygen, such as kerosene or naphtha. Disposal

requires a licensed professional waste disposal service, often involving controlled

incineration.

Radioactive Strontium Disposal
Radioactive strontium, particularly Strontium-90 (Sr-90), is a hazardous byproduct of nuclear

fission and requires stringent disposal protocols regulated by the U.S. Nuclear Regulatory

Commission (USNRC). Radioactive waste containing strontium is categorized as low-level

waste (LLW), high-level waste (HLW), or mixed waste.

Key Considerations for Radioactive Strontium:

Half-Life and Radiation: Sr-90 has a half-life of approximately 29 years and is a beta emitter.

[3] Its decay product, Yttrium-90 (Y-90), is also a beta emitter.

Shielding: Proper shielding is crucial to protect personnel from beta radiation. Materials with

low atomic numbers are preferred for shielding beta particles to minimize the production of

Bremsstrahlung (X-rays).

Shielding Material
Required Thickness for Sr-90/Y-90 Beta

Radiation

Plastic (Plexiglas) Approximately 1.1 cm

Aluminum Approximately 0.5 cm

Waste Minimization: Use the smallest amount of radioisotope possible to minimize

radioactive waste generation.

Segregation: Avoid mixing radioactive waste with other types of waste (chemical, biological)

to prevent the creation of mixed waste, which is more complex and costly to dispose of.

Disposal Procedures for Radioactive Strontium:
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Identification and Segregation: Identify all waste containing radioactive strontium.

Segregate it from non-radioactive waste at the point of generation.

Containment: Place radioactive waste in clearly labeled, durable containers. Use shielding

as necessary to maintain radiation exposure As Low As Reasonably Achievable (ALARA).

Storage: Store radioactive waste in a designated and secured area.

Disposal via Licensed Facility: All radioactive waste must be disposed of through a licensed

radioactive waste disposal facility. Contact your institution's Radiation Safety Officer (RSO)

or EHS department to arrange for pickup and disposal.

Sewer Disposal for Low-Level Aqueous Waste:

Disposal of small quantities of soluble radioactive waste via the sanitary sewer is permissible

under strict regulatory limits. The monthly average concentrations for release to sanitary

sewers are outlined in 10 CFR 20, Appendix B, Table 3.

Isotope
Monthly Average Concentration for Sewer

Disposal (µCi/mL)

Strontium-89 3E-4

Strontium-90 5E-5

Source: 10 CFR 20, Appendix B, Table 3

Advanced Treatment of Aqueous Radioactive Strontium Waste:

For larger volumes of liquid radioactive waste, various treatment technologies can be employed

to concentrate the strontium, reducing the volume of waste for final disposal.

Ion Exchange: This is a common and effective method for removing strontium ions from

aqueous solutions. Inorganic ion exchangers such as zeolites and titanates have shown high

selectivity for strontium.[4]

General Ion Exchange Protocol:
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Column Preparation: Pack a chromatography column with a suitable ion exchange resin

(e.g., a strongly acidic cation exchanger).

Equilibration: Pass an equilibration buffer through the column to prepare the resin.

Sample Loading: Load the strontium-containing aqueous waste onto the column. The

strontium ions will bind to the resin.

Elution: Pass an elution buffer, typically a solution with a high salt concentration or a

different pH, through the column to release the concentrated strontium.

Waste Management: The decontaminated effluent can be discharged if it meets

regulatory limits. The concentrated eluate containing the strontium becomes the new,

smaller volume of radioactive waste to be disposed of.

Forward Osmosis: This membrane-based process can be used to dewater radioactive liquid

waste, effectively concentrating the radionuclides. Studies have shown high rejection rates

for radioactive isotopes.[5]

Strontium Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

strontium compounds.
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1. Identification & Assessment

2a. Radioactive Waste Pathway 2b. Non-Radioactive Waste Pathway

Strontium Waste Generated

Is the waste radioactive?

Radioactive Strontium
(e.g., Sr-90)

Yes

Non-Radioactive Strontium Compound

No

Is it a liquid waste?

Solid Waste
(e.g., contaminated PPE, glassware)

No

Aqueous Waste

Yes

Dispose via Licensed
Radioactive Waste Facility

Meets Sewer Disposal Limits?
(10 CFR 20, App. B, Table 3)

Dispose via Sanitary Sewer
(with copious water)

Yes

Advanced Treatment
(e.g., Ion Exchange, Forward Osmosis)

No

Is it chemically reactive,
flammable, or toxic?

Non-Hazardous Waste
(e.g., SrCO3, SrSO4)

No

Hazardous Waste
(e.g., Sr metal, reactive compounds)

Yes

Small, uncontaminated quantity?

Dispose via Licensed
Chemical Waste Facility

Dispose as Normal Lab Waste
(per institutional policy)

Yes

Chemical Treatment
(e.g., oxidation of sulfite)

No (Aqueous/
Contaminated)

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of strontium compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1235701?utm_src=pdf-body-img
https://www.benchchem.com/product/b1235701?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1235701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer: This information is intended as a guide and does not supersede institutional

policies or local, state, and federal regulations. Always consult your institution's EHS or

Radiation Safety department for specific guidance on waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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